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Compound of Interest

Compound Name: Triethylamine hydrobromide

Cat. No.: B1225073

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for triethylamine
hydrobromide (TEA-HBr), a compound frequently used in organic synthesis. The following
sections detail its properties, hazards, and the necessary precautions for its safe use, storage,
and disposal, with a focus on experimental protocols and quantitative data to support risk
assessment and management in a laboratory setting.

Chemical and Physical Properties

Triethylamine hydrobromide is a white to off-white crystalline solid.[1][2] It is the
hydrobromide salt of the tertiary amine, triethylamine. Understanding its physical and chemical
properties is fundamental to its safe handling.
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Property Value Source(s)

Molecular Formula CeH16BrN [3]

Molecular Weight 182.1 g/mol [3]
White to off-white crystalline

Appearance [1112][3]
powder or flakes

Melting Point 246-248 °C [3]

Flash Point >65°C [3]
Soluble in water, alcohol, and

Solubility chloroform.[1][2][3][4] Insoluble  [1][2][3][4]
in non-polar solvents.[1]

o Hygroscopic (absorbs moisture

Hygroscopicity ) [41[5]
from the air)

Vapor Pressure OPaat25°C [3]

logP (Octanol/water partition
0.3at25°C [3]

coefficient)

Hazard Identification and Classification

Triethylamine hydrobromide is classified as a hazardous substance. The primary hazards

are related to its irritant properties.
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Hazard .
. Code Description Source(s)
Classification
GHS Hazard S
H315 Causes skin irritation [6]
Statements
Causes serious eye
H319 o [6]
irritation
May cause respirato
H335 o Y
irritation
Signal Word Warning [6]
) GHSO07 (Exclamation
GHS Pictogram [6]

Mark)

Toxicological Information

The toxicological profile of triethylamine hydrobromide is primarily associated with the parent
amine, triethylamine, and the bromide ion.

Acute Toxicity: While specific LD50 and LC50 data for triethylamine hydrobromide are not
readily available, data for the parent compound, triethylamine, indicate its potential for toxicity.

Route Species Value Source(s)
Oral LDS0 Rat 730 mg/k 517
a m

(Triethylamine) 9
Dermal LD50 )

] ) Rabbit 580 mg/kg [8]
(Triethylamine)
Inhalation LC50

Rat 7.1 mg/L (4 h) [7]

(Triethylamine)

Primary Routes of Exposure and Health Effects:

o Eye Contact: Causes serious eye irritation.[6] Symptoms can include redness, pain, and
blurred vision.[9] In severe cases, corneal edema has been observed with exposure to
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triethylamine.[10][11]

o Skin Contact: Causes skin irritation.[6] Prolonged or repeated contact may lead to dermatitis.

[5]

 Inhalation: May cause respiratory irritation.[6] Inhalation of dust can lead to irritation of the
nose, throat, and lungs.[5]

 Ingestion: Accidental ingestion may be harmful.[5] Bromide poisoning can cause symptoms
such as vomiting, drowsiness, irritability, and confusion.[5]

Chronic Health Effects: Long-term exposure to respiratory irritants can lead to airway diseases.
[5] Chronic intoxication with bromide ions has been associated with neurological and
psychological effects.[5] There is some evidence from animal studies that suggests
developmental toxicity may be a concern.[5]

The following diagram illustrates a logical workflow for assessing and managing the health
hazards associated with triethylamine hydrobromide.
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Hazard Assessment

Identify Hazards
(Irritant, Potential Systemic Effects)

Evaluate Exposure Routes
(Inhalation, Dermal, Ocular, Ingestion)

Assess Risks
(Likelihood and Severity of Harm)

Implement Controls

Control Measures nergency Response

Elimination/Substitution

First Aid Procedures Spill Response Fire Response

(If Feasible)

(Flush Skin/Eyes, Fresh Air) (Neutralize and Contain) (Appropriate Extinguishing Media)

ierarchy of Controls

Engineering Controls
(Fume Hood, Ventilation)

ierarchy of Controls

Administrative Controls
(SOPs, Training)

ierarchy of Controls

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Assess Spill Size and Risk

'

Don Appropriate PPE

l

Contain Spill

l

Neutralize with Weak Base
(e.g., Sodium Bicarbonate)

H is Not Neutral

Test pH for Neutrality

H is Neutral

Absorb with Inert Material

l

Collect Waste into
Hazardous Waste Container

:

Decontaminate Spill Area

:

Dispose of Waste Properly

Spill Cleaned Up

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1225073?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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